N-(benzo[d]thiazol-2-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H19N5O2S/c27-20(23-21-22-16-4-1-2-6-18(16)29-21)14-9-11-26(12-10-14)19-8-7-15(24-25-19)17-5-3-13-28-17/h1-8,13-14H,9-12H2,(H,22,23,27)
• InChI Key: LRCHRPHEFFVZGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC3=CC=CC=C3S2)C4=NN=C(C=C4)C5=CC=CO5
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Studies

• A study by Patel et al. (2015) focused on synthesizing novel heterocyclic compounds related to N-(benzo[d]thiazol-2-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide, exploring their antibacterial and antifungal activities. This research is significant for understanding the chemical properties and potential biomedical applications of these compounds Patel, H. S. Patel, & Shah, 2015.

Chemical Reactivity and Synthesis

• Aleksandrov and El’chaninov (2017) conducted a study on the synthesis and reactivity of related compounds, providing insights into the chemical behavior and potential applications of these substances in various fields including medicinal chemistry Aleksandrov & El’chaninov, 2017.

Electrophilic Substitution Reactions

• Another study by El’chaninov and Aleksandrov (2017) explored the electrophilic substitution reactions of similar compounds. This research contributes to understanding how these compounds can be modified for various scientific applications, especially in drug design and synthesis El’chaninov & Aleksandrov, 2017.

Antagonist Activity Research

• Watanabe et al. (1993) researched the synthesis of related compounds with potential antagonist activity. This work is crucial for the development of new therapeutic agents and understanding the pharmacological potential of such compounds Watanabe, Yoshiwara, & Kanao, 1993.

Analgesic and Anti-inflammatory Activities

• Demchenko et al. (2015) synthesized novel compounds and tested them for their analgesic and anti-inflammatory activities. This research highlights the potential biomedical applications of these compounds in pain management and inflammation control Demchenko, Bobkova, Yadlovskiy, Buchtiarova, & Demchenko, 2015.

Quantitative Structure-Activity Relationship (QSAR)

• Al-Masoudi, Salih, and Al-Soud (2011) investigated the QSAR of derivatives of N-(2-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-oxoethyl)benzamides. This research is important for predicting the biological activity of new compounds based on their chemical structure Al-Masoudi, Salih, & Al-Soud, 2011.